Xanthurenic acid
Xanthurenic acid
Xanthurenic acid, also known as xanthurenate or 8-hydroxykynurenate, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Xanthurenic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Xanthurenic acid has been found in human epidermis tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. Xanthurenic acid exists in all eukaryotes, ranging from yeast to humans. In humans, xanthurenic acid is involved in the tryptophan metabolism pathway. Xanthurenic acid has been found to be associated with the diseases known as hemodialysis; xanthurenic acid has also been linked to the inborn metabolic disorders including kynureninase deficiency.
Xanthurenic acid is a quinolinemonocarboxylic acid that is quinoline-2-carboxylic acid substituted by hydroxy groups at C-4 and C-8. It has a role as a metabotropic glutamate receptor agonist, an iron chelator, a vesicular glutamate transport inhibitor and an animal metabolite. It is a quinolinemonocarboxylic acid and a dihydroxyquinoline. It is a conjugate acid of a xanthurenate.
Xanthurenic acid is a quinolinemonocarboxylic acid that is quinoline-2-carboxylic acid substituted by hydroxy groups at C-4 and C-8. It has a role as a metabotropic glutamate receptor agonist, an iron chelator, a vesicular glutamate transport inhibitor and an animal metabolite. It is a quinolinemonocarboxylic acid and a dihydroxyquinoline. It is a conjugate acid of a xanthurenate.
Brand Name:
Vulcanchem
CAS No.:
59-00-7
VCID:
VC0192685
InChI:
InChI=1S/C10H7NO4/c12-7-3-1-2-5-8(13)4-6(10(14)15)11-9(5)7/h1-4,12H,(H,11,13)(H,14,15)
SMILES:
C1=CC2=C(C(=C1)O)NC(=CC2=O)C(=O)O
Molecular Formula:
C10H7NO4
Molecular Weight:
205.17 g/mol
Xanthurenic acid
CAS No.: 59-00-7
Natural Products
VCID: VC0192685
Molecular Formula: C10H7NO4
Molecular Weight: 205.17 g/mol
| CAS No. | 59-00-7 |
|---|---|
| Product Name | Xanthurenic acid |
| Molecular Formula | C10H7NO4 |
| Molecular Weight | 205.17 g/mol |
| IUPAC Name | 8-hydroxy-4-oxo-1H-quinoline-2-carboxylic acid |
| Standard InChI | InChI=1S/C10H7NO4/c12-7-3-1-2-5-8(13)4-6(10(14)15)11-9(5)7/h1-4,12H,(H,11,13)(H,14,15) |
| Standard InChIKey | FBZONXHGGPHHIY-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C(=C1)O)NC(=CC2=O)C(=O)O |
| Canonical SMILES | C1=CC2=C(C(=C1)O)NC(=CC2=O)C(=O)O |
| Melting Point | 289.0 °C 289°C |
| Physical Description | Solid |
| Description | Xanthurenic acid, also known as xanthurenate or 8-hydroxykynurenate, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Xanthurenic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Xanthurenic acid has been found in human epidermis tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. Xanthurenic acid exists in all eukaryotes, ranging from yeast to humans. In humans, xanthurenic acid is involved in the tryptophan metabolism pathway. Xanthurenic acid has been found to be associated with the diseases known as hemodialysis; xanthurenic acid has also been linked to the inborn metabolic disorders including kynureninase deficiency. Xanthurenic acid is a quinolinemonocarboxylic acid that is quinoline-2-carboxylic acid substituted by hydroxy groups at C-4 and C-8. It has a role as a metabotropic glutamate receptor agonist, an iron chelator, a vesicular glutamate transport inhibitor and an animal metabolite. It is a quinolinemonocarboxylic acid and a dihydroxyquinoline. It is a conjugate acid of a xanthurenate. |
| Synonyms | 4,8-Dihydroxy-2-quinolinecarboxylic acid; 4,8-Dihydroxyquinaldic acid; 8-Hydroxykynurenic acid |
| Reference | Aquilina, J., et al., Biochemistry, 39, 16176 (2000) Roberts, J., et al., Photochem. Photobiol., 74, 740 (2001) |
| PubChem Compound | 5699 |
| Last Modified | Nov 11 2021 |
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